5-butyl-6-ethyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol

• Molecular Formula: C15H18N4S
• Molecular Weight: 286.4 g/mol
• IUPAC Name: 5-butyl-6-ethyl-2H-[1,2,4]triazino[5,6-b]indole-3-thione
• InChI: InChI=1S/C15H18N4S/c1-3-5-9-19-13-10(4-2)7-6-8-11(13)12-14(19)16-15(20)18-17-12/h6-8H,3-5,9H2,1-2H3,(H,16,18,20)
• InChI Key: YSHHGDKNAOTMNY-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=C(C=CC=C2C3=NNC(=S)N=C31)CC

Description

5-butyl-6-ethyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol is a heterocyclic compound that belongs to the class of triazinoindoles. These compounds are known for their diverse biological activities and potential applications in medicinal chemistry. The unique structure of 5-butyl-6-ethyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol makes it an interesting subject for research in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-butyl-6-ethyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol typically involves the condensation of substituted isatins with benzene-1,2-diamine or thiosemicarbazide . The reaction conditions often include the use of solvents such as ethanol or acetic acid, and the reactions are carried out under reflux conditions to facilitate the formation of the desired product .

Industrial Production Methods

While specific industrial production methods for 5-butyl-6-ethyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions, using larger reaction vessels, and ensuring the purity of the final product through techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

5-butyl-6-ethyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol can undergo various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids.

Reduction: The compound can be reduced to form corresponding amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the thiol group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and nitric acid.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles such as alkyl halides or acyl chlorides can be used in substitution reactions.

Major Products Formed

Oxidation: Disulfides, sulfonic acids.

Reduction: Amines, alcohols.

Substitution: Alkylated or acylated derivatives.

Scientific Research Applications

5-butyl-6-ethyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including antimalarial, antidepressant, and antileishmanial activities.

Mechanism of Action

The mechanism of action of 5-butyl-6-ethyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol involves its interaction with specific molecular targets and pathways. For example, it may act as an iron chelator, binding to ferrous ions and inhibiting their availability for cellular processes . This can lead to the inhibition of cell proliferation and induction of apoptosis in cancer cells . The compound’s ability to modulate enzyme activity or receptor function also contributes to its biological effects.

Comparison with Similar Compounds

Similar Compounds

5H-[1,2,4]triazino[5,6-b]indole derivatives: These compounds share a similar core structure and exhibit comparable biological activities.

Indolo[2,3-b]quinoxalines: Another class of heterocyclic compounds with similar structural features and biological properties.

Uniqueness

5-butyl-6-ethyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol is unique due to the presence of the butyl and ethyl substituents, which can influence its lipophilicity and biological activity . These structural modifications can enhance the compound’s ability to interact with biological targets and improve its pharmacokinetic properties.